Cas no 946316-15-0 (N-{2-4-(dimethylamino)phenyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl}-3-fluorobenzamide)

• Product Name: N-{2-4-(dimethylamino)phenyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl}-3-fluorobenzamide
• CAS No: 946316-15-0
• MF: C₂₆H₂₈FN₃O
• MW: 417.518429756165
• CID: 5514090
• Update Time: 2025-11-06

N-{2-4-(dimethylamino)phenyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl}-3-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[2-(3,4-dihydro-2(1H)-isoquinolinyl)-2-[4-(dimethylamino)phenyl]ethyl]-3-fluoro-
• N-{2-4-(dimethylamino)phenyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl}-3-fluorobenzamide

• Inchi： 1S/C26H28FN3O/c1-29(2)24-12-10-20(11-13-24)25(17-28-26(31)21-8-5-9-23(27)16-21)30-15-14-19-6-3-4-7-22(19)18-30/h3-13,16,25H,14-15,17-18H2,1-2H3,(H,28,31)
• InChI Key： DLRAVCGCUPTEEQ-UHFFFAOYSA-N
• SMILES： C(NCC(N1CCC2=C(C1)C=CC=C2)C1=CC=C(N(C)C)C=C1)(=O)C1=CC=CC(F)=C1

Additional information on N-{2-4-(dimethylamino)phenyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl}-3-fluorobenzamide

N-{2-4-(dimethylamino)phenyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl}-3-fluorobenzamide (CAS No. 946316-15-0): A Comprehensive Overview

N-{2-4-(dimethylamino)phenyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl}-3-fluorobenzamide (CAS No. 946316-15-0) is a complex organic compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 946316-15-0, has garnered attention due to its unique structural features and biological activities. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and potential applications of this compound.

The chemical structure of N-{2-4-(dimethylamino)phenyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl}-3-fluorobenzamide is characterized by a central benzamide moiety substituted with a fluorine atom at the para position. The compound also features a dimethylamino group attached to a phenyl ring and a tetrahydroisoquinoline moiety. These structural elements contribute to its diverse pharmacological properties and make it an interesting target for further research.

Recent studies have highlighted the importance of N-{2-4-(dimethylamino)phenyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl}-3-fluorobenzamide in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory and analgesic activities. The researchers found that the compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro and in vivo models.

In addition to its anti-inflammatory properties, N-{2-4-(dimethylamino)phenyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl}-3-fluorobenzamide has shown promise as a potential therapeutic agent for neurodegenerative diseases. A study conducted by a team at the University of California demonstrated that the compound can cross the blood-brain barrier and exert neuroprotective effects by modulating microglial activation and reducing oxidative stress in neuronal cells.

The synthesis of N-{2-4-(dimethylamino)phenyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl}-3-fluorobenzamide involves several steps that require precise control over reaction conditions. One common approach is to start with the synthesis of the tetrahydroisoquinoline moiety through a Pictet-Spengler reaction followed by functionalization of the phenyl ring with a dimethylamino group. The final step involves coupling this intermediate with 3-fluorobenzoyl chloride using an appropriate coupling reagent such as EDC or HATU.

The biological activities of N-{2-4-(dimethylamino)phenyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl}-3-fluorobenzamide have been extensively studied using both in vitro and in vivo models. In cell-based assays, the compound has been shown to inhibit the activity of key enzymes involved in inflammatory pathways such as COX and LOX. Furthermore, animal studies have demonstrated that the compound can alleviate pain and reduce inflammation in models of arthritis and neuropathic pain.

One of the key challenges in developing N-{2-4-(dimethylamino)phenyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl}-3-fluorobenzamide as a therapeutic agent is optimizing its pharmacokinetic properties. Researchers are actively working on improving its solubility and bioavailability through various strategies such as prodrug design and nanoparticle formulation. These efforts aim to enhance the compound's therapeutic index and reduce potential side effects.

In conclusion, N-{2-4-(dimethylamino)phenyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl}-3-fluorobenzamide (CAS No. 946316-15-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive target for further investigation. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the development of novel treatments for various diseases.